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Compound of Interest
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Cat. No.: B12305996

For Researchers, Scientists, and Drug Development Professionals

Introduction

Galanganone C is a novel chalcone derivative isolated from the rhizomes of Alpinia galanga, a
plant belonging to the Zingiberaceae family, commonly known as greater galangal.[1][2] This
compound is characterized by a unique long-chain alkylphenol moiety, a feature that
distinguishes it from more common chalcones and suggests potential for unique biological
activities.[1][2] This technical guide provides a comprehensive analysis of the spectroscopic
data available for Galanganone C, including Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data, to serve as a foundational resource for researchers in
natural product chemistry, pharmacology, and drug development.

Chemical Structure

Galanganone C is identified by the CAS Number 1922129-46-1 and possesses the molecular
formula Cs2H360s, corresponding to a molecular weight of 500.6 g/mol .[3] The structure was
elucidated through extensive spectroscopic analysis, including 2D NMR experiments.

Figure 1: Chemical Structure of Galanganone C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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